Cas no 2228618-15-1 (3-(6-chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid)

• Product Name: 3-(6-chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid
• CAS No: 2228618-15-1
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6228001
• PubChem ID: 165797634
• Update Time: 2025-06-08

3-(6-chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid
• 2228618-15-1
• EN300-1993810

• Inchi： 1S/C10H12ClNO3/c1-6-3-7(5-12-9(6)11)4-8(15-2)10(13)14/h3,5,8H,4H2,1-2H3,(H,13,14)
• InChI Key： ZYSCHOAQBHQUAD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(6-chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid

Introduction to 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid (CAS No. 2228618-15-1)

3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid, with the CAS number 2228618-15-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a methoxy-substituted propanoic acid moiety. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable candidate for various research and development purposes.

The molecular formula of 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid is C₁₁H₁₃ClNO₃, and its molecular weight is approximately 240.67 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 90°C to 95°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These physical properties make it suitable for various analytical and preparative techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In the context of pharmaceutical research, 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid has been investigated for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory response. This finding suggests that 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid has also shown promise in cancer research. A study published in the journal Cancer Research demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of the intrinsic apoptotic pathway through the upregulation of pro-apoptotic proteins such as Bax and Bak. These findings suggest that 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid could be a valuable candidate for the development of novel anticancer agents.

In addition to its therapeutic potential, 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid has been explored for its use as an intermediate in the synthesis of other biologically active compounds. Its versatile reactivity and functional groups make it an attractive starting material for synthetic chemists aiming to develop new molecules with diverse biological activities. For example, researchers have used this compound as a building block to synthesize novel derivatives with enhanced pharmacological properties, such as improved potency and reduced toxicity.

The synthesis of 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 6-chloro-5-methylpyridine with an appropriate aldehyde or ketone, followed by oxidation to form the carboxylic acid moiety. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, 3-(6-Chloro-5-methylpyridin-3-yl)-2-methoxypropanoic acid (CAS No. 2228618-15-1) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of various biological processes and diseases.